Cas no 71278-11-0 (4-amino-1-pyridin-3-ylbutan-1-one)

• Product name: 4-amino-1-pyridin-3-ylbutan-1-one
• CAS No: 71278-11-0
• MF: C₉H₁₂N₂O
• MW: 164.20438
• MDL: MFCD11858515
• CID: 1749376
• PubChem ID: 4287520

4-amino-1-pyridin-3-ylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-pyridin-3-ylbutan-1-one
• 4-Amino-1-pyridin-3-yl-butan-1-one
• 4-amino-1-(3-pyridyl)-1-butanone
• 4-Amino-1-(3-pyridinyl)-1-butanone
• Hydromorphone Aldol Dimer
• 4-amino-1-(pyridin-3-yl)butan-1-one
• CS-0455142
• 1-Butanone, 4-amino-1-(3-pyridinyl)-
• SB38417
• DTXSID10401589
• DB-262869
• Poikiline
• 1261084-08-5
• 71278-11-0
• R90UJT1MRK
• SCHEMBL17700981
• UNII-R90UJT1MRK

• MDL： MFCD11858515
• Inchi： InChI=1S/C9H12N2O/c10-5-1-4-9(12)8-3-2-6-11-7-8/h2-3,6-7H,1,4-5,10H2
• InChI Key： HFMNHVQBLYDLAJ-UHFFFAOYSA-N
• SMILES： C(CC(=O)C1=CN=CC=C1)CN

Computed Properties

• Exact Mass: 164.09506
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56Ų
• XLogP3: -0.2

Experimental Properties

• PSA: 55.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones